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Compound of Interest

Compound Name: Phosalone

Cat. No.: B1677705

The following guide provides essential safety and logistical information for the proper handling
and disposal of phosalone in a research environment. Adherence to these procedures is
critical for ensuring personnel safety and environmental protection. Phosalone is an
organophosphate insecticide and acaricide that acts as a cholinesterase inhibitor.[1][2] It is
highly toxic, particularly to aquatic organisms, and requires careful management as a
hazardous waste.[1][3]

Immediate Safety and Hazard Information

Before handling phosalone, it is imperative to be aware of its chemical properties and
associated hazards. This substance should be managed with stringent safety protocols in a
controlled laboratory setting.

Table 1: Chemical and Physical Properties of Phosalone
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Property Value Reference
Chemical Formula C12H15CINO4PS2 [1][2]
Molecular Mass 367.8 g/mol [1][4]
Colorless or white crystals with
Appearance o [1114]
a garlic-like odor
Melting Point 47.5-48°C [1][2]
Solubility in Water 0.0003 g/100ml (very poor) [1]
| Flash Point | 100°C (closed cup) |[1] |
Table 2: Key Hazards of Phosalone
Hazard Type Description Reference
Can be absorbed via
inhalation, skin contact,
and ingestion. Acts as a
. cholinesterase inhibitor,
Acute Toxicity [1]1[2]

potentially causing
convulsions, respiratory
depression, and death.
Effects may be delayed.

Chemical Hazards

Decomposes on heating to
produce toxic and corrosive
fumes, including hydrogen
chloride, nitrogen oxides,
phosphorus oxides, and sulfur
oxides. Incompatible with

alkaline materials.

[1]141[5]

Irritation

Mildly irritating to the eyes and
skin. Prolonged contact may

cause skin sensitization.

[1]
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| Environmental | Very toxic to aquatic organisms. Great care must be taken to avoid any
release into the environment. |[1][3] |

Operational and Disposal Plan

The primary and recommended method for disposing of phosalone and phosalone-
contaminated waste is through a licensed hazardous waste disposal facility.[6] Never pour
phosalone waste down the drain or dispose of it with regular trash.[7]

Step 1: Segregation and Labeling

e Segregate Waste: Designate a specific, clearly marked waste container for all phosalone-
related materials. This includes:

o Unused or expired pure phosalone.

o Contaminated personal protective equipment (PPE) such as gloves and lab coats.

o Contaminated lab supplies (e.qg., pipette tips, weighing boats, contaminated glassware).
o Rinsate from cleaning contaminated equipment.

» Labeling: The waste container must be sealed and clearly labeled as "Hazardous Waste:
Phosalone" and include the appropriate hazard symbols.

Step 2: Spill Management

In case of a spill, immediate and appropriate action is required:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.

e Personal Protection: Wear complete protective clothing, including a self-contained breathing
apparatus, chemical-resistant gloves, and safety goggles.[1]

¢ Containment:

o For solid spills, prevent the dispersion of dust. If appropriate, moisten the material slightly
to prevent it from becoming airborne.[1]
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o Sweep the spilled substance into a covered, sealable container for hazardous waste.[1]

o Collection: Carefully collect the remaining material using an absorbent material like clay.
» Decontamination: Clean the spill area thoroughly.

o Disposal: Store the collected waste in the designated hazardous waste container for
professional disposal.

Step 3: Disposal of Unused Phosalone

Unused or unwanted phosalone must be treated as hazardous waste.

e Packaging: Ensure the chemical is in its original, sealed container if possible. If not, place it
in a compatible, sealed, and clearly labeled secondary container.

o Storage: Store the waste in a designated, secure, well-ventilated area, away from
incompatible materials (especially alkaline substances) and heat sources.[1][4] The storage
area should not have drain or sewer access.[1]

» Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[8]

Experimental Protocol: Decontamination of Labware

Glassware and equipment contaminated with phosalone must be decontaminated before
reuse or disposal. Triple rinsing is a standard procedure for this purpose.[7][9]

Protocol: Triple Rinsing of Phosalone-Contaminated
Containers
e Initial Drain: Empty the container completely into the appropriate hazardous waste stream.

Allow it to drain for an additional 30 seconds after the flow has been reduced to drops.[9]

o First Rinse: Add a suitable solvent (e.g., acetone or hexane, followed by water) until the
container is approximately 20-25% full.[9][10] Securely cap the container.
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» Agitation: Vigorously shake or agitate the container for at least 30 seconds to ensure the
solvent contacts all interior surfaces.[9]

e Collect Rinsate: Pour the rinsate into a designated "Hazardous Waste: Phosalone Rinsate"
container. Allow the container to drain for another 30 seconds.[9]

» Repeat: Repeat steps 2 through 4 two more times.[9]

o Final Disposal: After the third rinse, the container can be managed for disposal. Puncture the
container to prevent reuse.[6] Dispose of it according to your institution's guidelines for
decontaminated labware, which may include disposal as solid waste or recycling if a specific
program is available.[7]

Chemical Deactivation (Hydrolysis)

Phosalone is known to be readily hydrolyzed in an alkaline medium, breaking down into 6-
chlorobenzoxazolone, formaldehyde, and diethyl phosphorodithioate.[5] While this presents a
potential chemical deactivation method, a detailed, validated laboratory protocol for disposal
purposes is not readily available in published guidelines. Attempting chemical deactivation
without a validated procedure can be hazardous. Therefore, the recommended and safest
course of action is to dispose of phosalone waste through a professional hazardous waste
service.

Logical Workflow for Phosalone Disposal

The following diagram illustrates the decision-making process for the proper management and
disposal of phosalone waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of phosalone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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